Cas no 1804567-42-7 (3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine
• CAS No: 1804567-42-7
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4930993
• Update Time: 2025-07-02

3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-6-3(13)1-5(4(2-12)14-6)15-7(9,10)11/h1H,2,12-13H2
• InChI Key： FGPCSAFJTUPAMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(CN)=N1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1804567-42-7)

3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1804567-42-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and amino functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of targeted therapies and sustainable agriculture.

The molecular structure of 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine features a pyridine core substituted with chloro, trifluoromethoxy, and aminomethyl groups. These moieties contribute to its distinct chemical properties, such as enhanced solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in constructing heterocyclic compounds, which are pivotal in designing next-generation pharmaceuticals and crop protection agents.

In the pharmaceutical sector, CAS No. 1804567-42-7 is being investigated for its potential in modulating enzyme activity and receptor binding. Its structural motifs align with current trends in precision medicine, where researchers focus on small-molecule inhibitors and biomarker discovery. The compound's trifluoromethoxy group, in particular, is associated with improved metabolic stability—a critical factor in drug development. This aligns with the growing demand for long-acting therapeutics and reduced dosing frequencies.

From an agrochemical perspective, 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine is being explored as a building block for eco-friendly pesticides. Its chlorine and trifluoromethoxy substituents are known to enhance pesticidal activity while minimizing environmental persistence. This resonates with the global push toward sustainable farming practices and green chemistry. Industry experts are particularly interested in its potential to replace older, less selective agrochemicals, addressing concerns about pesticide resistance and soil health.

The synthesis of CAS No. 1804567-42-7 typically involves multi-step reactions, including halogenation and amination processes. Advanced techniques like flow chemistry and catalyzed cross-coupling have been employed to improve yield and purity. These innovations cater to the pharmaceutical industry's need for scalable synthesis and cost-effective production. Furthermore, the compound's compatibility with high-throughput screening platforms makes it a candidate for automated drug discovery pipelines.

Analytical characterization of 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency, a priority for regulatory compliance in both pharmaceutical and agrochemical applications. The compound's stability under various storage conditions is also a key focus, as it impacts shelf-life optimization and logistical planning.

Market trends indicate rising interest in fluorinated pyridines, driven by their expanding applications in life sciences and material engineering. CAS No. 1804567-42-7 exemplifies this trend, with patent filings highlighting its use in OLED materials and specialty coatings. Its electron-withdrawing groups contribute to desirable electronic properties, appealing to the optoelectronics sector. This multidisciplinary relevance positions the compound as a focal point for collaborative research across industries.

Future research directions for 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine may explore its structure-activity relationships in greater depth. Computational modeling, including QSAR studies and molecular docking, could unlock new applications in personalized medicine. Additionally, its role in bioconjugation chemistry warrants investigation, particularly for diagnostic probe development. As regulatory frameworks evolve, the compound's safety profiles and environmental impact will remain critical evaluation metrics.

In summary, 3-Amino-6-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1804567-42-7) represents a convergence of pharmaceutical innovation and sustainable chemistry. Its structural complexity and functional diversity make it a compelling subject for ongoing research, with implications spanning drug development, agricultural science, and advanced materials. As scientific methodologies advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.